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Compound of Interest

Compound Name: Bucumolol

CAS No.: 58409-59-9

Cat. No.: B107653

Get Quote

A Comprehensive Monograph for Researchers and Drug Development Professionals

Bucumolol is a non-selective β-adrenergic receptor antagonist with intrinsic sympathomimetic

activity (ISA), positioning it as a compound of significant interest in cardiovascular research and

drug development. This guide provides a detailed exploration of its chemical architecture,

physicochemical characteristics, pharmacological actions, and analytical methodologies,

offering a vital resource for scientists and researchers in the field.

Chemical Identity and Structure
Bucumolol, identified by the CAS number 58409-59-9, is a member of the coumarin class of

organic compounds.[1][2] Its chemical structure is characterized by a coumarin core linked to a

substituted aminopropanol side chain, a common feature among many β-blockers.

IUPAC Name: 8-[3-(tert-butylamino)-2-hydroxypropoxy]-5-methylchromen-2-one[1]

Molecular Formula: C₁₇H₂₃NO₄[1]

Molecular Weight: 305.37 g/mol [1]
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The structure of Bucumolol features a chiral center at the C-2 position of the propoxy side

chain, meaning it exists as two enantiomers, (R)- and (S)-Bucumolol. The racemic mixture is

typically used in research and clinical investigations.
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Caption: General workflow for the synthesis of Bucumolol Hydrochloride.

Experimental Protocol
Step 1: Synthesis of 8-(2,3-Epoxypropoxy)-5-methylcoumarin
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A detailed protocol for the synthesis of the epoxide intermediate would typically involve the

reaction of 8-hydroxy-5-methylcoumarin with epichlorohydrin in the presence of a base (e.g.,

sodium hydroxide or potassium carbonate) and a suitable solvent.

Step 2: Synthesis of Bucumolol Hydrochloride

A reported manufacturing process provides the following details for the second step:

A mixture of 3 g of 8-(2-hydroxy-3-chloropropoxy)-5-methyl coumarin, 4.3 g of t-butylamine,

and 60 ml of ethanol is prepared. 2[3]. The mixture is heated at 100°C in a sealed tube for 15

hours. 3[3]. The reaction mixture is then concentrated to dryness under reduced pressure.

4[3]. The resulting residue is recrystallized from a mixture of ethanol and ether to yield 2.1 g

of Bucumolol hydrochloride. 5[3]. The final product has a reported melting point of 226° to

228°C with decomposition.

[3]### 5. Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity, purity, and

quality of Bucumolol.

Spectroscopic Analysis
While specific, detailed experimental spectra for Bucumolol are not widely published, the

expected characteristic signals can be inferred from its structure and data from analogous

compounds.

¹H NMR Spectroscopy: The proton NMR spectrum would be expected to show characteristic

signals for the aromatic protons of the coumarin ring, the methyl group, the protons of the

aminopropanol side chain (including the methine proton adjacent to the hydroxyl group), and

the tert-butyl group.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display distinct resonances for the

carbonyl carbon of the lactone, the aromatic carbons, the aliphatic carbons of the side chain,

and the methyl and tert-butyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum of Bucumolol Hydrochloride is expected to

show characteristic absorption bands for the O-H and N-H stretching vibrations, C-H
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stretching of aromatic and aliphatic groups, the C=O stretching of the lactone, and C-O

stretching of the ether linkage. The presence of these functional groups can be confirmed by

comparing the spectrum with a reference spectrum. *[4] Mass Spectrometry (MS): The mass

spectrum would show the molecular ion peak corresponding to the molecular weight of

Bucumolol. Fragmentation patterns would likely involve cleavage of the side chain,

providing structural confirmation.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of Bucumolol and for its quantification in pharmaceutical formulations and biological

matrices. A validated HPLC method would typically involve:

Column: A C18 reversed-phase column is commonly used for the analysis of β-blockers.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic

modifier (e.g., acetonitrile or methanol) is typically employed.

Detection: UV detection at a wavelength where Bucumolol exhibits significant absorbance

is appropriate.

Clinical Relevance and Applications
Bucumolol has been investigated for its therapeutic potential in various cardiovascular

conditions.

Therapeutic Indications
Hypertension: Its β-blocking properties make it effective in lowering blood pressure. *[5]

Cardiac Arrhythmias: It can be used to manage and suppress abnormal heart rhythms.

Heart Failure: The role of β-blockers in the management of heart failure is well-established,

and Bucumolol has been studied in this context.

Adverse Effects
As with other β-blockers, the use of Bucumolol can be associated with adverse effects. The

most common side effects are related to its mechanism of action and may include:
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Fatigue

Dizziness

Bradycardia (slow heart rate)

Hypotension (low blood pressure)

Due to its non-selective nature, Bucumolol should be used with caution in patients with

asthma or other obstructive lung diseases, as blockade of β₂ receptors can lead to

bronchoconstriction.

Conclusion
Bucumolol is a pharmacologically interesting molecule with a unique profile as a non-selective

β-blocker possessing intrinsic sympathomimetic activity. Its chemical structure,

physicochemical properties, and mechanism of action provide a solid foundation for its

investigation as a therapeutic agent for cardiovascular diseases. This technical guide has

synthesized the available information to provide a comprehensive overview for researchers and

professionals in drug development, highlighting the key aspects of Bucumolol's chemistry and

pharmacology. Further experimental validation of its physicochemical properties and the

development of standardized analytical methods will be crucial for its continued exploration and

potential clinical application.

References
Bucumolol Hydrochloride. Japanese Pharmacopoeia.
Lefer, A. M., & Papanicolaou, G. (1984). Comparative Beta-Adrenoceptor Blocking Effect and
Pharmacokinetics of Bucindolol and Propranolol in Man. Cardiovascular Drugs and Therapy,
1(4), 365-373.

Bucumolol. PubChem. National Center for Biotechnology Information. Retrieved from [Link]

Pharmacogenomics of Bucindolol in Atrial Fibrillation and Heart Failure. PubMed.
Beta-blocking potency and electrophysiologic effects of acebutolol. PubMed.
Comparative beta-blocking potencies of acebutolol and propranolol relative to plasma drug
levels. PubMed.
Potency of Beta-Adrenergic Blocking Agents (Beta-Blockers). KnowledgeDose.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Bucumolol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selectivity of the Intrinsic Sympathomimetic Activity of the Beta-Adrenergic Blocking Drug
Bucindolol. PubMed.
Comparison of the haemodynamic effects of bucindolol, propranolol and pindolol in healthy
volunteers. PubMed.
Safety profile assessment of buflomedil: an overview of adverse reactions between 1975 and
2011. PubMed.
Beta-Blocker Evaluation in Survival Trial (BEST). ClinicalTrials.gov.
Bucindolol: A Pharmacogenomic Perspective on Its Use in Chronic Heart Failure. PMC.
PHARMACEUTICAL SCIENCES. iajps.
Determination of the pKa values of some biologically active and inactive hydroxyquinones.
Science.gov.
The selectivity of β-adrenoceptor agonists
1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001937).
1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001849).
Bucumolol | β-adrenergic blocker | Local anesthetic. TargetMol.
BUCUMOLOL,(R)-. gsrs.
Long-term beta-blocker vasodilator therapy improves cardiac function in idiopathic dilated
cardiomyopathy: a double-blind, randomized study of bucindolol versus placebo. PubMed.
Case Study: Bucindolol. MRCT Center.
Relevance of intrinsic sympathomimetic activity for beta blockers. PubMed.
Intrinsic sympathomimetic activity – Knowledge and References. Taylor & Francis.
1H and 13C NMR characteristics of β-blockers. PubMed.
Intrinsic sympathomimetic activity of beta-adrenoceptor blocking agents. PubMed.
Intrinsic sympathomimetic activity of penbutolol. PubMed.
β 1 - and β 2 -adrenergic Receptor Haplotypes Regulate Therapeutic Responses to Placebo
and the Biased Ligand β-blocker Bucindolol. PMC.
Beta-blocker selectivity at cloned human beta 1- and beta 2-adrenergic receptors. PubMed.
Physico-chemical characterization of some beta blockers and anti-diabetic drugs -
potentiometric and spectrophotometric pKa determination in different co-solvents. European
Journal of Chemistry.
Bucumolol. CAS Common Chemistry.
Bucumolol hydrochloride (CHEBI:31315). EMBL-EBI.
An Experimental Validated Computational Method for pKa Determination of Substituted 1,2-
Dihydroxybenzenes. NIH.
(PDF) 1H and 13C NMR characteristics of β-blockers.
(PDF) Ionization constants (pKa) in pharmaceutical chemistry: Experimental and
computational determination in drug discovery and development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/product/b107653/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bucumolol-chemical-structure-properties-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Binding properties of beta-blockers at recombinant beta1-, beta2-, and beta3-adrenoceptors.
PubMed.
Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational
determination in drug discovery and development.
Beta-adrenoceptor blocking drugs: adverse reactions and drug interactions. PubMed.
Safety profile of sustained-release bupropion in depression: results of three clinical trials.
PubMed.
Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and
Drug Release. MDPI.
Efficacy of beta 1-adrenergic receptors is lower than that of beta 2-adrenergic receptors.
PMC.
FTIR AND RAMAN SPECTROSCOPIC INVESTIGATIONS OF OFLOXACIN /
CARBOPOL940 MUCOADHESIVE SUSPENSION.
Determination of betaxolol, a new beta-blocker, by gas chromatography mass spectrometry:
application to pharmacokinetic studies. PubMed.
FTIR spectra of (a) pure Carvedilol, (b) Capryol 90, (c) Tween 20, (d)...
Common Compounds in FTIR Drug Checking in B.C. BCCSU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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